Cas no 2548981-37-7 (2-{5-[2-(trifluoromethyl)benzenesulfonyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-1,3-thiazole)

• Product Name: 2-{5-[2-(trifluoromethyl)benzenesulfonyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-1,3-thiazole
• CAS No: 2548981-37-7
• MF: C₁₆H₁₆F₃N₃O₂S₂
• MW: 403.442351341248
• CID: 5311449
• PubChem ID: 154830783
• Update Time: 2025-09-18

2-{5-[2-(trifluoromethyl)benzenesulfonyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• F6783-0003
• 2548981-37-7
• 2-{5-[2-(trifluoromethyl)benzenesulfonyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-1,3-thiazole
• AKOS040728023
• Octahydro-2-(2-thiazolyl)-5-[[2-(trifluoromethyl)phenyl]sulfonyl]pyrrolo[3,4-c]pyrrole

• Inchi： 1S/C16H16F3N3O2S2/c17-16(18,19)13-3-1-2-4-14(13)26(23,24)22-9-11-7-21(8-12(11)10-22)15-20-5-6-25-15/h1-6,11-12H,7-10H2
• InChI Key： QSUGKANXSVCMFD-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CS2)CC2CN(S(C3=CC=CC=C3C(F)(F)F)(=O)=O)CC2C1

Computed Properties

• Exact Mass: 403.06360359g/mol
• Monoisotopic Mass: 403.06360359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 90.1Ų

Experimental Properties

• Density: 1.479±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 522.7±60.0 °C(Predicted)
• pka: 6.39±0.10(Predicted)

Additional information on 2-{5-[2-(trifluoromethyl)benzenesulfonyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-1,3-thiazole

Introduction to Compound with CAS No. 2548981-37-7 and Product Name: 2-{5-[2-(trifluoromethyl)benzenesulfonyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-1,3-thiazole

The compound identified by the CAS number 2548981-37-7 and the product name 2-{5-[2-(trifluoromethyl)benzenesulfonyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-1,3-thiazole represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a trifluoromethyl group and a benzenesulfonyl moiety in its structure contributes to its unique chemical properties, making it a promising candidate for further exploration.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The structural motif of octahydropyrrolo[3,4-c]pyrrol is particularly noteworthy, as it is part of a broader class of scaffolds that have shown promise in various biological assays. The integration of this scaffold with a thiazole ring enhances the compound's potential bioactivity, making it an attractive target for further investigation.

The trifluoromethyl group is a well-documented pharmacophore that influences both the metabolic stability and binding affinity of molecules. Its incorporation into the compound not only enhances lipophilicity but also modulates electronic properties, which can be crucial for receptor interaction. This feature has been extensively studied in the context of developing more potent and selective drugs.

The benzenesulfonyl moiety further contributes to the compound's complexity and functionality. Sulfonyl groups are known for their ability to increase binding affinity and metabolic stability, making them valuable in drug design. In this particular compound, the sulfonyl group is positioned strategically to interact with biological targets, potentially enhancing its therapeutic efficacy.

Current research in medicinal chemistry increasingly focuses on designing molecules that can modulate specific biological pathways. The compound in question exhibits structural features that suggest it may interact with enzymes or receptors involved in critical disease pathways. Preliminary computational studies have indicated that it may possess inhibitory activity against certain enzymes, which could make it relevant for treating conditions such as inflammation or metabolic disorders.

The synthesis of this compound involves multi-step organic transformations, showcasing the expertise required in modern pharmaceutical chemistry. The careful arrangement of functional groups around the core heterocyclic framework is essential for achieving the desired biological activity. Advances in synthetic methodologies have enabled chemists to construct complex molecules like this one with greater precision and efficiency, paving the way for new drug candidates.

One of the most exciting aspects of this compound is its potential for further derivatization. By modifying specific functional groups or introducing additional moieties, chemists can explore a wide range of biological activities. This flexibility makes it an invaluable tool for medicinal chemists seeking to develop novel therapeutics.

In conclusion, the compound with CAS number 2548981-37-7 and product name 2-{5-[2-(trifluoromethyl)benzenesulfonyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-1,3-thiazole represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential bioactivities make it a promising candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in the discovery of new treatments for various diseases.